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Compound of Interest

Compound Name: Chlorfenapyr

Cat. No.: B1668718 Get Quote

For laboratory professionals engaged in research and development, ensuring a safe

environment is paramount, especially when working with potent compounds like Chlorfenapyr.
Adherence to strict safety protocols and the use of appropriate personal protective equipment

(PPE) are critical to mitigate risks and ensure the integrity of your work. This guide provides

essential, immediate safety and logistical information for handling Chlorfenapyr, from

operational procedures to disposal plans.

Hazard Identification and Classification
Chlorfenapyr is a pesticide and as such, carries inherent risks. It is classified under the

Globally Harmonized System (GHS) with the following primary hazards:

Acute Toxicity: It is toxic if swallowed and toxic or fatal if inhaled.[1][2][3]

Organ Toxicity: May cause damage to the central nervous system through single or

prolonged exposure.[2][3]

Aquatic Toxicity: Very toxic to aquatic life with long-lasting effects.[1][2][3]

The signal word for Chlorfenapyr is Danger.[1][2][3]

Personal Protective Equipment (PPE)
A thorough workplace hazard assessment should be conducted to select the appropriate PPE.

The following table summarizes the recommended PPE for handling Chlorfenapyr.[1]
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Protection Type Specification Rationale

Eye Protection

Safety glasses with side-

shields (conforming to NIOSH

(US) or EN 166 (EU)), tightly

fitting safety goggles, or a face

shield if there is a splashing

hazard.[1][4]

To prevent contact with the

eyes, which can cause

irritation.[1]

Hand Protection

Chemical-resistant protective

gloves (e.g., nitrile rubber (0.4

mm), chloroprene rubber (0.5

mm), butyl rubber (0.7 mm)).[1]

[3]

To avoid skin contact, as

Chlorfenapyr can be absorbed

through the skin.[2]

Respiratory Protection

A full-face respirator with multi-

purpose combination (US) or

type ABEK (EN 14387)

respirator cartridges is

recommended if ventilation is

inadequate.[1] A NIOSH-

approved respirator is required

if dust is generated.[5]

To protect against inhalation,

which is a primary route of

toxic exposure.[1][2][3]

Body Protection

A lab coat, apron, protective

boots, or a chemical-protection

suit, depending on the nature

of the work and potential for

exposure.[1][2]

To prevent contamination of

personal clothing and skin.

Operational Plan for Safe Handling
A systematic approach to handling Chlorfenapyr is essential for laboratory safety.

1. Preparation and Handling:

Always work in a well-ventilated area, preferably within a chemical fume hood.[1][5][6]

Before handling, read and understand the Safety Data Sheet (SDS).[6]
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Ensure an eyewash station and safety shower are readily accessible.[5]

Avoid contact with skin and eyes.[1][5]

Prevent the formation of dust and aerosols.[1][5]

Do not eat, drink, or smoke in the handling area.[1][2][3][5]

Wash hands thoroughly after handling.[1][2][3][5]

2. Storage:

Store in the original, tightly closed container in a cool, dry, and well-ventilated place.[1][6]

Keep away from heat, sparks, open flames, and direct sunlight.[1]

Protect from moisture and physical damage.[1][4]

Store locked up and segregated from food and animal feeds.[2][3]

3. Spill Management:

In case of a spill, immediately evacuate the area.

Wear appropriate PPE before attempting to clean up.[5]

Contain the spill to prevent it from entering drains, soil, or water bodies.[6]

For liquid spills, absorb with an inert material such as sand, diatomite, or universal binders.

[3][6]

Collect the spilled material and absorbent into a suitable, labeled container for disposal as

hazardous waste.[3][6]

After decontamination, the spill area can be washed with water, and the wash water should

be collected for proper disposal.[1][4]

4. First Aid Measures:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_on_the_Storage_and_Handling_of_Chlorfenapyr_d7.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Chlorfenapyr_d7.pdf
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_on_the_Storage_and_Handling_of_Chlorfenapyr_d7.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Chlorfenapyr_d7.pdf
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_on_the_Storage_and_Handling_of_Chlorfenapyr_d7.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Chlorfenapyr_d7.pdf
https://download.basf.com/p1/000000000030355314_SDS_CPA_00/en_UN/Chlorfenapyr_10%2525SC_30355314_SDS_CPA_00_en_5-0.pdf
https://download.basf.com/p1/000000000030808413_SDS_GEN_VN/en_VN/Chlorfenapyr_2SC_Millbase._30808413_SDS_GEN_VN_en_2-0.pdf
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_on_the_Storage_and_Handling_of_Chlorfenapyr_d7.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Chlorfenapyr_d7.pdf
https://download.basf.com/p1/000000000030355314_SDS_CPA_00/en_UN/Chlorfenapyr_10%2525SC_30355314_SDS_CPA_00_en_5-0.pdf
https://download.basf.com/p1/000000000030808413_SDS_GEN_VN/en_VN/Chlorfenapyr_2SC_Millbase._30808413_SDS_GEN_VN_en_2-0.pdf
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_on_the_Storage_and_Handling_of_Chlorfenapyr_d7.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Chlorfenapyr_d7.pdf
https://www.benchchem.com/pdf/Safe_Disposal_of_Chlorfenapyr_d7_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Chlorfenapyr_d7.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Chlorfenapyr_d7.pdf
https://download.basf.com/p1/000000000030574145_SDS_CPA_US/en_US/Chlorfenapyr_2SC_30574145_SDS_CPA_US_en_15-0.pdf
https://download.basf.com/p1/000000000030355314_SDS_CPA_00/en_UN/Chlorfenapyr_10%2525SC_30355314_SDS_CPA_00_en_5-0.pdf
https://download.basf.com/p1/000000000030808413_SDS_GEN_VN/en_VN/Chlorfenapyr_2SC_Millbase._30808413_SDS_GEN_VN_en_2-0.pdf
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_on_the_Storage_and_Handling_of_Chlorfenapyr_d7.pdf
https://www.benchchem.com/pdf/Safe_Disposal_of_Chlorfenapyr_d7_A_Guide_for_Laboratory_Professionals.pdf
https://download.basf.com/p1/000000000030808413_SDS_GEN_VN/en_VN/Chlorfenapyr_2SC_Millbase._30808413_SDS_GEN_VN_en_2-0.pdf
https://www.benchchem.com/pdf/Safe_Disposal_of_Chlorfenapyr_d7_A_Guide_for_Laboratory_Professionals.pdf
https://download.basf.com/p1/000000000030808413_SDS_GEN_VN/en_VN/Chlorfenapyr_2SC_Millbase._30808413_SDS_GEN_VN_en_2-0.pdf
https://www.benchchem.com/pdf/Safe_Disposal_of_Chlorfenapyr_d7_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Chlorfenapyr_d7.pdf
https://download.basf.com/p1/000000000030574145_SDS_CPA_US/en_US/Chlorfenapyr_2SC_30574145_SDS_CPA_US_en_15-0.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668718?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ingestion: If swallowed, rinse mouth with water. Do NOT induce vomiting. Seek immediate

emergency medical help.[1][2]

Inhalation: Move the person to fresh air. If the person is not breathing, give artificial

respiration. Call a poison center or doctor.[1][2]

Skin Contact: In case of skin contact, wash off with soap and plenty of water. Immediately

remove all contaminated clothing.[1][2]

Eye Contact: Flush eyes with water as a precaution. Remove contact lenses if present and

easy to do. Continue rinsing.[1]

Disposal Plan
Proper disposal of Chlorfenapyr and its containers is mandatory to prevent environmental

contamination.[1]

Pesticide Disposal: Pesticide wastes are toxic and must be treated as hazardous waste.[1][6]

All disposal material should be incinerated or handled by an approved waste disposal plant

in accordance with local, state, and federal regulations.[1][6] Do not discharge into drains,

surface waters, or groundwater.[1]

Container Disposal: Empty containers should be triple-rinsed with a suitable solvent, and the

rinsate collected for disposal as hazardous waste.[1][6] Puncture the container to prevent

reuse and dispose of it in a sanitary landfill or as directed by local authorities.[1][6]

Contaminated PPE: Dispose of contaminated gloves and other disposable PPE as

hazardous waste.[6] Clothing that is heavily contaminated should also be disposed of as

hazardous waste.[6][7]

Quantitative Toxicity Data
The following table summarizes acute toxicity data for Chlorfenapyr.
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Toxicity Endpoint Value Species

Oral LD50 223 mg/kg Male Rat

Oral LD50 459 mg/kg Female Rat

Dermal LD50 ≥2000 mg/kg Rabbit

Inhalation LC50 (4h) 2.62 mg/L Rat

Avian LD50 10 mg/kg Mallard

Avian LD50 34 mg/kg Quail

Aquatic LC50 (96h) 7.44 µg/L Rainbow Trout

Aquatic LC50 (96h) 11.6 µg/L Sunfish

Aquatic LC50 (96h) 6.11 µg/L Daphnia

(Source:[2])

Workflow for Safe Handling of Chlorfenapyr
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Preparation
- Review SDS

- Wear full PPE
- Prepare work area (fume hood)

Handling
- Weigh/transfer in fume hood

- Avoid dust/aerosol generation
- No eating, drinking, smoking

Proceed with caution

Storage
- Tightly sealed original container

- Cool, dry, ventilated area
- Store locked up

If not all material is used

Spill Management
- Evacuate and ventilate

- Contain spill
- Absorb and collect waste

- Decontaminate area

In case of accident

Decontamination & Waste Disposal
- Decontaminate equipment

- Dispose of waste as hazardous
- Triple-rinse empty containers

After handling

For subsequent use

After cleanup

Personal Cleanup
- Remove and dispose of PPE

- Wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of Chlorfenapyr in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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